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Compound of Interest

Compound Name: EMD 495235

Cat. No.: B1639812 Get Quote

A definitive validation and comparison of the research tool designated as EMD 495235 cannot

be provided at this time. Extensive searches for a product with this specific identifier have not

yielded any matching results. The "EMD" prefix is commonly associated with the life science

and biopharmaceutical divisions of Merck KGaA, namely EMD Millipore and EMD Serono.

However, no research tool or chemical compound named "EMD 495235" appears in their

current or historical product catalogs.

It is highly probable that "EMD 495235" is an incorrect or incomplete product identifier. Without

the correct identification of the research tool, a comparative analysis with alternative products,

including the presentation of experimental data and detailed protocols, is not possible.

Researchers, scientists, and drug development professionals seeking information on a specific

EMD product are advised to verify the exact product name and catalog number. Accurate

identification is the crucial first step in evaluating its suitability as a research tool and comparing

it against other available alternatives.

Once the correct product information is available, a comprehensive comparison guide can be

developed, which would typically include:

Quantitative Data Summary: A structured table comparing the performance metrics of the

product with its alternatives. This would include parameters such as potency (IC50/EC50),

selectivity, solubility, and other relevant biophysical and biochemical data.
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Detailed Experimental Protocols: Step-by-step methodologies for key experiments cited in

the comparison, enabling reproducibility and critical evaluation.

Signaling Pathway and Workflow Diagrams: Visual representations of the biological

pathways the tool acts upon, or the experimental workflows in which it is used.

Example of a Logical Workflow for Product Validation:
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Caption: Logical workflow for validating a research tool.

We recommend consulting the official product listings and databases of EMD Millipore and

EMD Serono (now MilliporeSigma in the U.S. and Canada) to ascertain the correct product

identifier. Upon successful identification, a thorough and objective comparison guide can be

compiled to meet the needs of the research community.

To cite this document: BenchChem. [Validation of EMD 495235 as a Research Tool: A
Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1639812#validation-of-emd-495235-as-a-research-
tool]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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